Cas no 1374190-96-1 (3-Quinolinecarboxamide, 4,6-dichloro-N-methoxy-N-methyl-)

• Product Name: 3-Quinolinecarboxamide, 4,6-dichloro-N-methoxy-N-methyl-
• CAS No: 1374190-96-1
• MF: C₁₂H₁₀Cl₂N₂O₂
• MW: 285.126000881195
• CID: 2123843
• Update Time: 2023-11-19

3-Quinolinecarboxamide, 4,6-dichloro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-N-methoxy-N-methyl-3-Quinolinecarboxamide
• BDTKCLOOASGGDF-UHFFFAOYSA-N
• 4,6-dichloro-quinoline-3-carboxylic acid methoxy-methyl-amide
• CID 86709595
• 3-Quinolinecarboxamide, 4,6-dichloro-N-methoxy-N-methyl-

• Inchi： 1S/C12H10Cl2N2O2/c1-16(18-2)12(17)9-6-15-10-4-3-7(13)5-8(10)11(9)14/h3-6H,1-2H3
• InChI Key： BDTKCLOOASGGDF-UHFFFAOYSA-N
• SMILES： ClC1C(C(N(C)OC)=O)=CN=C2C=CC(=CC2=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 450.5±45.0 °C(Predicted)
• pka: 0.84±0.27(Predicted)